Cas no 31163-67-4 (1H-Indazole, 3,7-dinitro-)

1H-Indazole, 3,7-dinitro- structure
1H-Indazole, 3,7-dinitro- structure
Product Name:1H-Indazole, 3,7-dinitro-
CAS No:31163-67-4
MF:C7H4N4O4
MW:208.131060600281
CID:1445478
PubChem ID:135923135
Update Time:2025-04-20

1H-Indazole, 3,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3,7-dinitro-
    • 3,7-dinitro-1H-indazole
    • 31163-67-4
    • CHEMBL1762738
    • DTXSID10514249
    • Inchi: 1S/C7H4N4O4/c12-10(13)5-3-1-2-4-6(5)8-9-7(4)11(14)15/h1-3H,(H,8,9)
    • InChI Key: PGUNZLWSPXJVBG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C2C=CC=C(C2=NN1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 208.02332
  • Monoisotopic Mass: 208.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 114.96
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